Cas no 184042-96-4 (1-Fluoro-3-(piperazin-1-yl)propan-2-ol)

• Product Name: 1-Fluoro-3-(piperazin-1-yl)propan-2-ol
• CAS No: 184042-96-4
• MF: C₇H₁₅FN₂O
• MW: 162.205205202103
• CID: 5691343
• PubChem ID: 54185993
• Update Time: 2025-05-27

1-Fluoro-3-(piperazin-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 184042-96-4
• EN300-1648905
• 1-Fluoro-3-(piperazin-1-yl)propan-2-ol
• SCHEMBL570899

• Inchi： 1S/C7H15FN2O/c8-5-7(11)6-10-3-1-9-2-4-10/h7,9,11H,1-6H2
• InChI Key： PFDMPQAMEHFWSB-UHFFFAOYSA-N
• SMILES： FCC(CN1CCNCC1)O

Computed Properties

• Exact Mass: 162.11684127g/mol
• Monoisotopic Mass: 162.11684127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 35.5Ų

Additional information on 1-Fluoro-3-(piperazin-1-yl)propan-2-ol

Comprehensive Overview of 1-Fluoro-3-(piperazin-1-yl)propan-2-ol (CAS No. 184042-96-4): Properties, Applications, and Research Insights

1-Fluoro-3-(piperazin-1-yl)propan-2-ol (CAS No. 184042-96-4) is a fluorinated organic compound featuring a piperazine moiety, which has garnered significant attention in pharmaceutical and chemical research due to its versatile reactivity and potential applications. This compound, often referred to in abbreviated forms like fluoro-piperazinyl propanol, is a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and metabolic pathways. Its unique structure—combining a fluorine atom with a piperazine ring and a hydroxyl group—makes it a valuable building block in medicinal chemistry.

In recent years, the demand for fluorinated piperazine derivatives has surged, driven by their role in drug discovery and development. Researchers frequently search for terms like "1-Fluoro-3-(piperazin-1-yl)propan-2-ol synthesis" or "CAS 184042-96-4 applications", reflecting the compound's relevance in optimizing drug candidates. The fluorine atom enhances metabolic stability and bioavailability, while the piperazine scaffold contributes to binding affinity with biological targets, such as G-protein-coupled receptors (GPCRs) and enzymes.

From a synthetic perspective, 1-Fluoro-3-(piperazin-1-yl)propan-2-ol is typically prepared via nucleophilic substitution reactions between piperazine and fluorinated epoxides or halohydrins. This method aligns with green chemistry principles, as modern protocols emphasize solvent-free or catalytic conditions to reduce environmental impact. Analytical techniques like NMR spectroscopy and mass spectrometry are critical for characterizing its purity, given the importance of structural precision in pharmaceutical intermediates.

The compound's applications extend beyond pharmaceuticals. It is explored in materials science for designing fluorinated polymers with enhanced thermal stability and solubility. Additionally, its hydrogen-bonding capacity makes it a candidate for supramolecular chemistry, where researchers investigate self-assembling systems for sensors or catalysts. Such interdisciplinary potential answers common queries like "piperazine derivatives in material science" or "fluoro-alcohols in catalysis".

Safety and handling of 1-Fluoro-3-(piperazin-1-yl)propan-2-ol adhere to standard laboratory protocols, with emphasis on proper ventilation and personal protective equipment (PPE). While not classified as hazardous under normal conditions, its fluorinated nature warrants careful disposal to prevent environmental persistence. Regulatory compliance, particularly for pharmaceutical use, involves stringent documentation of its synthesis and purity, as reflected in searches for "CAS 184042-96-4 safety data".

In conclusion, 1-Fluoro-3-(piperazin-1-yl)propan-2-ol (CAS No. 184042-96-4) exemplifies the intersection of synthetic chemistry and applied science. Its dual role as a drug intermediate and functional material underscores its value in addressing contemporary challenges in healthcare and technology. As research progresses, this compound will likely remain a focal point for innovations in fluorine chemistry and piperazine-based design.